Cas no 169626-10-2 (Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI))

169626-10-2 structure
Product name:Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI)
CAS No:169626-10-2
MF:C22H29NO5
MW:387.469366788864
CID:163998
Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI)
- 19-Episeptentriosine2-acetate
- 2-O-Acetyl-19-episeptentriosine
- Septenine
- Hetisan-1,2,9,19-tetrol, 2-acetate, (1β,2α,19S)- (9CI)
- 19-Episeptentriosine 2-acetate
-
- Inchi: 1S/C22H29NO5/c1-9-5-20-7-13-15-19(3)8-14(28-10(2)24)17(25)22(15)16(23(13)18(19)26)12(20)4-11(9)6-21(20,22)27/h11-18,25-27H,1,4-8H2,2-3H3
- InChI Key: FGERYDCMGOEROV-UHFFFAOYSA-N
- SMILES: OC12CC3CC4C1(CC1N5C4C42C1C(C)(C5O)CC(OC(C)=O)C4O)CC3=C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- XLogP3: 0.527
Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI) Related Literature
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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